Cas no 75681-13-9 (Methyl 3-Hydrazinothiophene-2-carboxylate)

• Product Name: Methyl 3-Hydrazinothiophene-2-carboxylate
• CAS No: 75681-13-9
• Molecular Formula: C₆H₈N₂O₂S
• Molecular Weight: 172.20492
• MDL: MFCD00052080
• CID: 562047
• PubChem ID: 2777595

Methyl 3-Hydrazinothiophene-2-carboxylate Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-hydrazinyl-, methyl ester
• METHYL 3-HYDRAZINOTHIOPHENE-2-CARBOXYLATE
• methyl 3-hydrazinylthiophene-2-carboxylate
• 3-hydrazinothiophene-2-carboxylic acid methyl ester
• methyl 3-hydrazino-2-thiophenecarboxylate
• 75681-13-9
• SCHEMBL538048
• AKOS002319461
• MFCD00052080
• CS-0314566
• RWGYQWWIXLVGDJ-UHFFFAOYSA-N
• FT-0628558
• PS-10340
• DTXSID30380584

• MDL： MFCD00052080
• InChIKey： RWGYQWWIXLVGDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2S/c1-10-6(9)5-4(8-7)2-3-11-5/h2-3,8H,7H2,1H3
• SMILES： COC(=O)C1=C(C=CS1)NN

Computed Properties

• Exact Mass: 172.03100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.031
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• LogP: 1.59360
• PSA: 92.59000
• Refractive Index: 1.648
• Boiling Point: 328.9°C at 760 mmHg
• Melting Point: 69℃
• Flash Point: 152.7°C
• Density: 1.395

Methyl 3-Hydrazinothiophene-2-carboxylate Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methyl 3-Hydrazinothiophene-2-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%